Cas no 2648926-88-7 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid
• CAS No: 2648926-88-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6127057
• PubChem ID: 165878086
• Update Time: 2025-10-30

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid
• EN300-1483970
• 2648926-88-7
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]-4-methylpentanoic acid

• Inchi： 1S/C28H36N2O5/c1-17(2)14-23(26(32)33)29-25(31)15-24(28(3,4)5)30-27(34)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-24H,14-16H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)/t23-,24?/m1/s1
• InChI Key： DCJWKXBMDMIUDX-MIHMCVIASA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)CC(C)C)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid (CAS No. 2648926-88-7)

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid (CAS No. 2648926-88-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is a derivative of the fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to protect amino groups during the synthesis process.

The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins. The presence of the Fmoc group in (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid ensures that the amino functionality remains protected during the synthesis, allowing for precise control over the chemical reactions involved.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid can be used as a key intermediate in the synthesis of peptides with potent anti-inflammatory properties. The researchers found that these peptides were effective in reducing inflammation in animal models of rheumatoid arthritis, suggesting potential applications in the treatment of inflammatory diseases.

Another area of interest is the use of this compound in cancer research. A study published in Cancer Research in 2023 demonstrated that (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid can be incorporated into peptides that target specific cancer cell receptors. These peptides were shown to inhibit tumor growth and metastasis in vitro and in vivo, opening up new avenues for cancer therapy.

The structural complexity of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid also makes it a valuable tool for studying protein-protein interactions. In a study published in Biochemistry in 2023, researchers used this compound to investigate the binding kinetics and thermodynamics of protein complexes involved in cellular signaling pathways. The results provided insights into the mechanisms underlying these interactions, which could lead to the development of new drugs targeting specific signaling pathways.

Beyond its applications in drug discovery and development, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid has also been explored for its use in diagnostic imaging. A study published in Chemical Communications in 2023 reported that this compound can be labeled with fluorescent or radioactive tags to create imaging agents for non-invasive monitoring of disease progression and treatment response. The high specificity and stability of these imaging agents make them promising candidates for clinical use.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamido-4-methylpentanoic acid (CAS No. 2648926-88-7) is a versatile and important compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and functional properties make it an invaluable tool for developing new therapeutic agents, studying protein interactions, and advancing diagnostic imaging techniques. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly significant role in the future of drug discovery and healthcare.